Methyl 4-({[(11E)-14-{[4-(methoxycarbonyl)phenyl]methoxy}-3-methyl-1,7-dioxo-3,4,5,6,7,8,9,10-octahydro-1H-2-benzoxacyclotetradecin-16-YL]oxy}methyl)benzoate

• Molecular Formula: C36H38O9
• Molecular Weight: 614.7 g/mol
• IUPAC Name: methyl 4-[[(4S,12E)-18-[(4-methoxycarbonylphenyl)methoxy]-4-methyl-2,8-dioxo-3-oxabicyclo[12.4.0]octadeca-1(14),12,15,17-tetraen-16-yl]oxymethyl]benzoate
• InChI: InChI=1S/C36H38O9/c1-24-8-7-11-30(37)10-6-4-5-9-29-20-31(43-22-25-12-16-27(17-13-25)34(38)41-2)21-32(33(29)36(40)45-24)44-23-26-14-18-28(19-15-26)35(39)42-3/h5,9,12-21,24H,4,6-8,10-11,22-23H2,1-3H3/b9-5+/t24-/m0/s1
• InChI Key: LTZQLWAKDPYGCC-LUAJHVPRSA-N
• Isomeric SMILES: C[C@H]1CCCC(=O)CCC/C=C/C2=C(C(=CC(=C2)OCC3=CC=C(C=C3)C(=O)OC)OCC4=CC=C(C=C4)C(=O)OC)C(=O)O1
• Canonical SMILES: CC1CCCC(=O)CCCC=CC2=C(C(=CC(=C2)OCC3=CC=C(C=C3)C(=O)OC)OCC4=CC=C(C=C4)C(=O)OC)C(=O)O1

Description

Methyl 4-({[(11E)-14-{[4-(methoxycarbonyl)phenyl]methoxy}-3-methyl-1,7-dioxo-3,4,5,6,7,8,9,10-octahydro-1H-2-benzoxacyclotetradecin-16-YL]oxy}methyl)benzoate is a complex organic compound with a unique structure It is characterized by the presence of multiple functional groups, including methoxycarbonyl, phenyl, and benzoate groups

Preparation Methods

The synthesis of Methyl 4-({[(11E)-14-{[4-(methoxycarbonyl)phenyl]methoxy}-3-methyl-1,7-dioxo-3,4,5,6,7,8,9,10-octahydro-1H-2-benzoxacyclotetradecin-16-YL]oxy}methyl)benzoate involves several steps. The starting materials typically include 4-methoxycarbonylphenylboronic acid and other reagents that facilitate the formation of the desired product. The reaction conditions often involve the use of catalysts, solvents, and specific temperature and pressure settings to ensure the successful synthesis of the compound .

Chemical Reactions Analysis

Methyl 4-({[(11E)-14-{[4-(methoxycarbonyl)phenyl]methoxy}-3-methyl-1,7-dioxo-3,4,5,6,7,8,9,10-octahydro-1H-2-benzoxacyclotetradecin-16-YL]oxy}methyl)benzoate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it is studied for its potential biological activities and interactions with biomolecules. In medicine, it is investigated for its potential therapeutic properties and applications in drug development. In industry, it is used in the production of various chemical products and materials .

Mechanism of Action

The mechanism of action of Methyl 4-({[(11E)-14-{[4-(methoxycarbonyl)phenyl]methoxy}-3-methyl-1,7-dioxo-3,4,5,6,7,8,9,10-octahydro-1H-2-benzoxacyclotetradecin-16-YL]oxy}methyl)benzoate involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context and application. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Methyl 4-({[(11E)-14-{[4-(methoxycarbonyl)phenyl]methoxy}-3-methyl-1,7-dioxo-3,4,5,6,7,8,9,10-octahydro-1H-2-benzoxacyclotetradecin-16-YL]oxy}methyl)benzoate can be compared with similar compounds such as benzoic acid derivatives and other methyl esters. These compounds share some structural similarities but differ in their specific functional groups and properties. The unique combination of functional groups in this compound contributes to its distinct chemical and biological properties .